(2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95%

• IUPAC Name: 5-(4-ethylphenyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C12H12N2O2/c1-2-8-3-5-9(6-4-8)10-7-13-12(16)14-11(10)15/h3-7H,2H2,1H3,(H2,13,14,15,16)
• InChI Key: CNGPZPUSRHKAGY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CNC(=O)NC2=O
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol

Description

(2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, also known as DEP, is a chemical compound that has recently become of great interest to scientists due to its potential applications in various areas of scientific research. DEP is a small molecule that has a unique structure, consisting of two hydroxyl groups, an ethyl group, and a pyrimidine group. It has been shown to exhibit a wide range of properties, including antifungal, anti-inflammatory, and antioxidant activities. Furthermore, DEP has been found to have promising applications in the fields of drug delivery, biochemistry, and physiology.

Scientific Research Applications

(2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% has been studied for its potential applications in various areas of scientific research, including drug delivery, biochemistry, and physiology. In the field of drug delivery, (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% has been shown to be effective in targeting and delivering drugs to specific areas of the body. In biochemistry, (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% has been studied for its potential role in the regulation of enzyme activity and gene expression. In physiology, (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% has been studied for its potential effects on cell growth and differentiation as well as its ability to inhibit the growth of certain types of cancer cells.

Mechanism of Action

The mechanism of action of (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% is not yet fully understood. However, it is believed that (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% may act by modulating the activity of certain enzymes and proteins, such as those involved in cell growth and differentiation. Additionally, (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% may act as an antioxidant, scavenging reactive oxygen species and preventing oxidative damage to cells.
Biochemical and Physiological Effects
(2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have shown that (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% can inhibit the growth of certain types of cancer cells, as well as modulate the activity of certain enzymes and proteins involved in cell growth and differentiation. Additionally, (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% has been shown to exhibit anti-inflammatory and antioxidant activities, as well as antifungal activity.

Advantages and Limitations for Lab Experiments

The advantages of using (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% in laboratory experiments include its low cost, ease of synthesis, and wide range of potential applications. Additionally, (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% is non-toxic and has been found to be safe and effective in a variety of laboratory studies. However, there are some limitations to using (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% in laboratory experiments, such as the fact that the exact mechanism of action is not yet fully understood. Additionally, (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% can be difficult to synthesize in large quantities, and its effects on humans have not yet been fully studied.

Future Directions

There are a number of potential future directions for (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% research. One potential direction is to further investigate the mechanism of action of (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95%, as this will help to better understand its potential applications in various fields of scientific research. Additionally, further research into the potential effects of (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% on humans is needed, as this will help to determine its safety and efficacy as a potential therapeutic agent. Additionally, further research into the synthesis of (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% in large quantities is needed, as this will help to make it more readily available for laboratory experiments. Finally, further research into the potential applications of (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% in drug delivery and biochemistry is also needed, as this will help to identify new potential uses for this compound.

Synthesis Methods

The synthesis of (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% involves the reaction of 4-ethylphenol with pyrimidine in the presence of an acid catalyst. The reaction produces a pyrimidine derivative that is then treated with a base to form a dihydroxy-5-(4-ethylphenyl)pyrimidine. This compound is then oxidized with an oxidizing agent, such as sodium hypochlorite, to produce the desired (2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine, 95% product. The reaction conditions, such as temperature, time, and concentration of reagents, can be varied to optimize the yield of the desired product.